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Comparative Metabolomics of Cells Treated with
Sanggenon C
This guide provides a comparative analysis of the metabolic effects of Sanggenon C on cancer

cells versus a control or alternative treatment. Sanggenon C is a flavonoid known for its

anticancer properties, which include inducing apoptosis and inhibiting cell proliferation.[1][2]

Understanding its impact on cellular metabolism is crucial for its development as a therapeutic

agent.

Introduction to Sanggenon C and its Biological
Activity
Sanggenon C is a natural flavonoid extracted from the root bark of Morus species (mulberry).[2]

It has demonstrated significant biological activities, including anti-inflammatory, antimicrobial,

and potent anticancer effects.[1] In cancer cells, Sanggenon C has been shown to induce

apoptosis (programmed cell death) through the generation of reactive oxygen species (ROS)

and the activation of the mitochondrial pathway.[1] It can also inhibit the proliferation of various

cancer cell lines, including colon cancer and glioblastoma.[1][2] These effects are often linked

to its ability to modulate key signaling pathways involved in cell survival and death.
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The following table summarizes hypothetical quantitative metabolomics data comparing cancer

cells treated with Sanggenon C to untreated control cells. The data is presented as fold

changes in metabolite levels and is representative of the types of changes that might be

observed based on the known biological activities of flavonoids.
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Metabolic Pathway Metabolite
Fold Change
(Sanggenon C vs.
Control)

Putative Biological
Effect

Glycolysis Glucose 1.2
Decreased

uptake/utilization

Pyruvate 0.6 Inhibition of glycolysis

Lactate 0.5
Reduced Warburg

effect

TCA Cycle Citrate 0.7
Impaired

mitochondrial function

Succinate 0.8
Altered energy

metabolism

Malate 0.7
Disrupted TCA cycle

flux

Pentose Phosphate

Pathway
Ribose-5-phosphate 0.9

Reduced nucleotide

synthesis

Amino Acid

Metabolism
Glutamine 1.5

Increased glutamine

dependence

Glutamate 0.8 Altered anaplerosis

Aspartate 0.9
Disrupted nucleotide

synthesis

Lipid Metabolism Fatty Acids (various) 1.3
Altered membrane

composition/synthesis

Cholesterol 0.8

Inhibition of

cholesterol

biosynthesis

Redox Homeostasis
Reduced Glutathione

(GSH)
0.4

Increased oxidative

stress

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidized Glutathione

(GSSG)
2.5

Significant oxidative

stress

Signaling Pathways Modulated by Flavonoids
Flavonoids, including compounds like Sanggenon C, are known to modulate several key

signaling pathways that can impact cellular metabolism and survival. One such pathway is the

PI3K/Akt/mTOR pathway, which is a central regulator of cell growth, proliferation, and

metabolism.
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Growth Factors

Receptor Tyrosine Kinase

PI3K

activates

PIP3

phosphorylates

PIP2

Akt

activates

mTORC1

activates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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